Cas no 1396564-76-3 (2-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine-1-carbonyl)-4H-chromen-4-one)

• Product Name: 2-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine-1-carbonyl)-4H-chromen-4-one
• CAS No: 1396564-76-3
• MF: C₂₂H₁₈N₄O₄
• MW: 402.402724742889
• CID: 5401089
• Update Time: 2025-10-17

2-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine-1-carbonyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazine-1-carbonyl]chromen-4-one
• 2-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine-1-carbonyl)-4H-chromen-4-one

• Inchi： 1S/C22H18N4O4/c27-18-13-20(30-19-7-2-1-5-15(18)19)22(29)25-11-9-24(10-12-25)21(28)16-14-23-26-8-4-3-6-17(16)26/h1-8,13-14H,9-12H2
• InChI Key： HQECHLDFYXBVGC-UHFFFAOYSA-N
• SMILES： C1(C(N2CCN(C(C3=C4N(N=C3)C=CC=C4)=O)CC2)=O)OC2=C(C=CC=C2)C(=O)C=1

Additional information on 2-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine-1-carbonyl)-4H-chromen-4-one

Comprehensive Overview of 2-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine-1-carbonyl)-4H-chromen-4-one (CAS No. 1396564-76-3)

The compound 2-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine-1-carbonyl)-4H-chromen-4-one (CAS No. 1396564-76-3) is a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its unique structure, combining a pyrazolo[1,5-a]pyridine core with a piperazine linker and a chromen-4-one moiety, makes it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in oncology, inflammation, and neurodegenerative diseases, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for more effective treatments with fewer side effects. The pyrazolo[1,5-a]pyridine scaffold, a key component of this compound, is known for its versatility in drug design. It has been explored in the development of kinase inhibitors, GPCR modulators, and epigenetic regulators. The integration of a piperazine ring further enhances the molecule's pharmacokinetic properties, improving solubility and bioavailability—a critical factor in modern drug development.

The chromen-4-one fragment in this compound is another highlight, as it is frequently found in natural products and synthetic derivatives with demonstrated bioactivity. Flavonoids containing this structure exhibit antioxidant, anti-inflammatory, and anticancer properties. By combining these pharmacophores, 2-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine-1-carbonyl)-4H-chromen-4-one presents a multifaceted approach to addressing complex diseases, resonating with the growing interest in polypharmacology.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. Advances in flow chemistry and catalytic methods have streamlined its production, making it more accessible for high-throughput screening and structure-activity relationship (SAR) studies. These innovations align with the pharmaceutical industry's push toward sustainable and scalable synthetic routes.

Current research trends also emphasize the role of computational tools in optimizing such compounds. Molecular docking and AI-driven drug design have been instrumental in predicting the binding affinity of 2-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine-1-carbonyl)-4H-chromen-4-one against specific protein targets. This synergy between wet-lab experiments and in silico modeling accelerates the identification of lead compounds, addressing the urgent need for faster drug development cycles.

In conclusion, 2-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine-1-carbonyl)-4H-chromen-4-one (CAS No. 1396564-76-3) represents a compelling case study in modern drug discovery. Its structural complexity, combined with its therapeutic potential, positions it as a valuable asset for researchers exploring next-generation treatments. As the scientific community continues to unravel its mechanisms of action, this compound may soon emerge as a cornerstone in the development of innovative therapies.